Cas no 155593-75-2 (Perphenazine-d)

• Product Name: Perphenazine-d
• CAS No: 155593-75-2
• MF: C₂₁H₂₆ClN₃OS
• MW: 407.993289470673
• CID: 107047
• PubChem ID: 10319251
• Update Time: 2025-06-08

Perphenazine-d Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4-[3-(2-chloro-10H-phenothiazin-10-yl-1,3,7,9-d4)propyl]- (9CI)
• Perphenanzine-d4
• PERPHENAZINE-D4 (PHENOTHIAZINE-1,3,7,9-D4)
• Perphenazine-d
• Perphenazine-d4(phenothiazine-1,3,7,9-d4)
• 2-[4-[3-(2-Chloro-1,3,7,9-tetradeuteriophenothiazin-10-yl)propyl]piperazin-1-yl]ethanol
• 155593-75-2
• HY-A0077S1
• Perphenazine-d4
• CS-0255677
• MS-27003
• F91232
• 2-[4-[3-(2-chloro-1,4,6,9-tetradeuteriophenothiazin-10-yl)pr
• 1-Piperazineethanol, 4-[3-(2-chloro-10H-phenothiazin-10-yl-1,3,7,9-d4)propyl]- (9CI)

• Inchi： 1S/C21H26ClN3OS/c22-17-6-7-21-19(16-17)25(18-4-1-2-5-20(18)27-21)9-3-8-23-10-12-24(13-11-23)14-15-26/h1-2,4-7,16,26H,3,8-15H2/i2D,4D,6D,16D
• InChI Key： RGCVKNLCSQQDEP-WNJORUDBSA-N
• SMILES： ClC1C([2H])=CC2=C(C=1[2H])N(C1C([2H])=CC([2H])=CC=1S2)CCCN1CCN(CCO)CC1

Computed Properties

• Exact Mass: 407.174
• Monoisotopic Mass: 407.174
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.2A^2

Experimental Properties

• PSA: 55.25000
• LogP: 3.88350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Perphenazine-d

Comprehensive Overview of Perphenazine-d (CAS No. 155593-75-2): Applications and Analytical Significance

Perphenazine-d, a deuterated analog of the well-known antipsychotic Perphenazine, has garnered significant attention in pharmaceutical research and analytical chemistry. With the CAS registry number 155593-75-2, this stable isotope-labeled compound serves as an indispensable internal standard in mass spectrometry-based assays. Its molecular structure, featuring deuterium atoms at specific positions, enhances precision in quantitative analyses by minimizing interference from endogenous compounds.

The growing demand for deuterated pharmaceuticals like Perphenazine-d aligns with current trends in personalized medicine and drug metabolism studies. Researchers frequently search for "deuterated drug stability" or "isotope-labeled internal standards," reflecting the compound's critical role in modern bioanalytical workflows. The deuterium substitution in Perphenazine-d improves its chromatographic behavior while maintaining nearly identical chemical properties to the non-deuterated form, making it ideal for accurate quantification.

In clinical research settings, Perphenazine-d addresses key challenges in therapeutic drug monitoring (TDM). As healthcare professionals increasingly focus on "precision dosing of antipsychotics" and "reducing inter-patient variability," this compound enables reliable measurement of Perphenazine concentrations in biological matrices. Its application extends to pharmacokinetic studies investigating drug-drug interactions, particularly relevant given the polypharmacy common in psychiatric treatment regimens.

The analytical advantages of Perphenazine-d (CAS 155593-75-2) become particularly evident when examining trending topics like "LC-MS/MS method validation" and "high-sensitivity biomarker detection." Modern laboratories prioritize compounds that demonstrate excellent spectral differentiation from their non-deuterated counterparts while maintaining similar retention times - characteristics perfectly embodied by this deuterated standard. This property significantly reduces matrix effects and ion suppression, addressing common pain points in mass spectrometry workflows.

From a regulatory perspective, the use of Perphenazine-d supports compliance with current Good Laboratory Practice (GLP) requirements for bioanalytical method validation. The compound's well-characterized properties help researchers meet stringent criteria for accuracy, precision, and reproducibility - topics frequently searched in relation to "FDA bioanalytical guidelines" and "ICH validation parameters." Its stability under various storage conditions further enhances its utility in long-term studies.

Emerging applications of Perphenazine-d include forensic toxicology investigations and doping control analyses, where detection of psychotropic substances at trace levels is paramount. The compound's relevance to "workplace drug testing" and "athlete biological passports" reflects broader societal concerns about substance monitoring. Its high chemical purity and isotopic enrichment ensure reliable results even in complex biological samples.

Manufacturing processes for Perphenazine-d (CAS 155593-75-2) have evolved to meet the pharmaceutical industry's need for "high-quality reference materials." Advanced synthetic routes now achieve deuterium incorporation exceeding 98%, with rigorous QC protocols verifying both chemical and isotopic purity. These improvements directly address researchers' frequent queries about "deuterium labeling efficiency" and "isotopic purity standards" in pharmaceutical analysis.

The environmental stability of Perphenazine-d makes it particularly valuable for longitudinal studies examining "drug persistence in wastewater" - an emerging area of environmental toxicology. Unlike some labeled compounds that may undergo hydrogen-deuterium exchange, Perphenazine-d maintains its isotopic integrity under various environmental conditions, providing reliable data for mass balance studies and environmental fate assessments.

Future research directions for Perphenazine-d applications may include novel drug delivery system evaluations and nanomedicine formulations. The compound's well-characterized properties position it as an excellent candidate for investigating "blood-brain barrier penetration" and "CNS drug distribution" - topics gaining traction in neuroscience research. Its compatibility with advanced imaging techniques like MALDI-MS further expands potential applications in spatial metabolomics studies.

For analytical chemists and pharmaceutical researchers, Perphenazine-d represents more than just a reference standard - it embodies the convergence of isotopic chemistry and modern bioanalysis. As the scientific community continues to emphasize "reproducible research" and "data integrity," compounds like Perphenazine-d (CAS 155593-75-2) will remain essential tools in ensuring measurement accuracy across diverse applications from clinical pharmacology to environmental science.